Prazobind
Prazobind
Prazobind is an α1-adrenergic receptor (AR) antagonist. It inhibits binding of the α1-AR ligand, BE-2254, in rat hippocampus and liver, which highly express α1A- and α1B-ARs, respectively (IC50 = 1 nM for both). It decreases norepinephrine-induced contraction of isolated guinea pig aorta when used at a concentration of 1 nM.
Brand Name:
Vulcanchem
CAS No.:
107021-36-3
VCID:
VC20829940
InChI:
InChI=1S/C23H27N5O3/c1-30-19-12-17-18(13-20(19)31-2)25-23(26-21(17)24)28-9-7-27(8-10-28)22(29)16-11-14-3-5-15(16)6-4-14/h3,5,11-15H,4,6-10H2,1-2H3,(H2,24,25,26)
SMILES:
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC5CCC4C=C5)N)OC
Molecular Formula:
C23H27N5O3
Molecular Weight:
421.5 g/mol
Prazobind
CAS No.: 107021-36-3
Cat. No.: VC20829940
Molecular Formula: C23H27N5O3
Molecular Weight: 421.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Prazobind is an α1-adrenergic receptor (AR) antagonist. It inhibits binding of the α1-AR ligand, BE-2254, in rat hippocampus and liver, which highly express α1A- and α1B-ARs, respectively (IC50 = 1 nM for both). It decreases norepinephrine-induced contraction of isolated guinea pig aorta when used at a concentration of 1 nM. |
|---|---|
| CAS No. | 107021-36-3 |
| Molecular Formula | C23H27N5O3 |
| Molecular Weight | 421.5 g/mol |
| IUPAC Name | [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(2-bicyclo[2.2.2]octa-2,5-dienyl)methanone |
| Standard InChI | InChI=1S/C23H27N5O3/c1-30-19-12-17-18(13-20(19)31-2)25-23(26-21(17)24)28-9-7-27(8-10-28)22(29)16-11-14-3-5-15(16)6-4-14/h3,5,11-15H,4,6-10H2,1-2H3,(H2,24,25,26) |
| Standard InChI Key | MXXRJJCMLRPJOF-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC5CCC4C=C5)N)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4=CC5CCC4C=C5)N)OC |
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